Cas no 39757-29-4 (methyl 4-(4-methylphenyl)-2,4-dioxobutanoate)

Methyl 4-(4-methylphenyl)-2,4-dioxobutanoate is a specialized organic compound featuring a diketone ester structure, combining a 4-methylphenyl group with a reactive β-diketone moiety. This compound is of interest in synthetic organic chemistry due to its versatility as a building block for heterocyclic synthesis, particularly in the preparation of pyrazoles, isoxazoles, and other pharmacologically relevant scaffolds. The presence of both ester and diketone functionalities enhances its reactivity in condensation and cyclization reactions. Its structural features make it useful in fine chemical synthesis, where controlled reactivity and functional group compatibility are critical. The compound is typically handled under standard laboratory conditions, requiring appropriate storage to maintain stability.
methyl 4-(4-methylphenyl)-2,4-dioxobutanoate structure
39757-29-4 structure
Product Name:methyl 4-(4-methylphenyl)-2,4-dioxobutanoate
CAS No:39757-29-4
MF:C12H12O4
MW:220.221283912659
CID:924879
PubChem ID:308119
Update Time:2025-06-09

methyl 4-(4-methylphenyl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,4-dioxo-4-(p-tolyl)butanoate
    • 2,4-Dioxo-4-p-tolyl-butyric acid methyl ester
    • Methyl 2,4-dioxo-4-p-tolylbutaate
    • methyl 2,4-dioxo-4-p-tolylbutanoate
    • Methyl 4-(4-methylphenyl)-2,4-dioxobutanoate
    • AC1L7C8K
    • AC1Q41N0
    • CTK4I1837
    • F1727-0237
    • methyl 4-(p-methylphenyl)-2,4-dioxobutyrate
    • methyl 4-(p-tolyl)-2,4-dioxobutanoate
    • methyl ester of 4-methylbenzoylpyruvic acid
    • NSC208705
    • p-toluylpyruvic acid methyl ester
    • SureCN3864104
    • methyl 4-(4-methylphenyl)-2,4-dioxobutanoate
    • Inchi: 1S/C12H12O4/c1-8-3-5-9(6-4-8)10(13)7-11(14)12(15)16-2/h3-6H,7H2,1-2H3
    • InChI Key: AINBBVVRYVUFOK-UHFFFAOYSA-N
    • SMILES: O=C(CC(C(=O)OC)=O)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 220.07356
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5

Experimental Properties

  • PSA: 60.44
  • LogP: 1.30990

methyl 4-(4-methylphenyl)-2,4-dioxobutanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Chemenu
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Enamine
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Enamine
EN300-13857-0.1g
methyl 4-(4-methylphenyl)-2,4-dioxobutanoate
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Enamine
EN300-13857-0.25g
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Enamine
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